Ethyl 2-carbamoylaziridine-1-carboxylate

• Molecular Formula: C6H10N2O3
• Molecular Weight: 158.16 g/mol
• IUPAC Name: ethyl 2-carbamoylaziridine-1-carboxylate
• InChI: InChI=1S/C6H10N2O3/c1-2-11-6(10)8-3-4(8)5(7)9/h4H,2-3H2,1H3,(H2,7,9)
• InChI Key: KOUFWARDDJWPNI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CC1C(=O)N

Description

Ethyl 2-carbamoylaziridine-1-carboxylate is a useful research compound. Its molecular formula is C6H10N2O3 and its molecular weight is 158.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 4.67 g. (0.025 mole) diethyl 1,2-aziridine-dicarboxylate in 30 ml. ethanol there is added the equimolar amount of gaseous ammonia dissolved in ethanol and the reaction mixture then left to stand overnight in a refrigerator. The reaction mixture is subsequently evaporated and the desired ethyl 2-carbamoyl-1-aziridine-carboxylate isolated by column chromatography (200 g. silica gel: elution agent acetone/toluene 1:1 v/v). There is obtained 1.4 g. (about 32% of theory) of the ester; m.p. 125°-128° C.